1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: (4-methoxyphenyl)-(2-phenyl-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl)methanone
• InChI: InChI=1S/C23H24N2O2S/c1-27-19-13-11-18(12-14-19)21(26)25-22(28)20(17-9-5-4-6-10-17)24-23(25)15-7-2-3-8-16-23/h4-6,9-14H,2-3,7-8,15-16H2,1H3
• InChI Key: CKNDZEQLPMVDIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCCC3)C4=CC=CC=C4
• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol

Description

1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione, also known as MPDP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as serotonin and dopamine. 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione may also work by inhibiting the activity of certain enzymes, such as acetylcholinesterase.
Biochemical and Physiological Effects:
1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to decrease the activity of certain enzymes, such as acetylcholinesterase. These effects may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in experiments. It has also been shown to have a variety of potential therapeutic applications, making it a promising compound for further research.
However, there are also limitations to the use of 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione in lab experiments. Its exact mechanism of action is not fully understood, making it difficult to design experiments that specifically target its effects. Additionally, its potential therapeutic applications have not been fully explored, making it difficult to determine its full potential as a therapeutic agent.

Future Directions

There are several future directions for research on 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione. One direction is to further investigate its potential as an antidepressant and anxiolytic agent. Another direction is to explore its potential as a treatment for Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and to determine its full potential as a therapeutic agent.

Scientific Research Applications

1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been studied for its potential therapeutic applications in various scientific research studies. One such study investigated the effects of 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione on anxiety and depression-like behaviors in rats. The study found that 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione was able to reduce anxiety and depression-like behaviors in rats, indicating its potential as an antidepressant and anxiolytic agent.
Another study investigated the effects of 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione on the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of the neurotransmitter acetylcholine. The study found that 1-(4-Methoxybenzoyl)-3-phenyl-1,4-diazaspiro[4.6]undec-3-ene-2-thione was able to inhibit the activity of acetylcholinesterase, suggesting its potential as a treatment for Alzheimer's disease.